DOPE-mPEG (MW 5000)

• Molecular Formula: C45H87N2O11P
• Molecular Weight: 863.2 g/mol
• InChI: InChI=1S/C45H84NO11P.H3N/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-43(47)54-40-42(41-56-58(50,51)55-37-36-46-45(49)53-39-38-52-3)57-44(48)35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-5-2;/h18-21,42H,4-17,22-41H2,1-3H3,(H,46,49)(H,50,51);1H3/b20-18-,21-19-;/t42-;/m1./s1
• InChIKey: NKIHUOSRRGQTKM-RQXYYNAFSA-N

DOPE-mPEG (MW 5000) Overview

DOPE-mPEG (MW 5000), chemically defined as 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-5000], is a PEGylated phospholipid conjugate . This compound combines the membrane-destabilizing and fusogenic properties of the DOPE lipid anchor with the steric stabilization and prolonged circulation conferred by a 5000 Da polyethylene glycol chain [1]. The average molecular weight is approximately 5801.4 g/mol, and the compound is typically supplied as a white to off-white solid or powder with a purity of ≥95% [2]. It is a primary excipient in the formulation of long-circulating liposomes, lipid nanoparticles, and other nanocarriers for drug and gene delivery .

Long-circulating liposome and LNP formulation excipient combining DOPE fusogenicity with PEG steric stabilization

Supports pH-sensitive and triggered-release research via cleavable or non-cleavable PEG linkers

Requires evaluation of PEG chain length (5000 Da) and molar ratio for desired circulation/fusion balance

• [1] 西安瑞禧生物科技有限公司. DOPE-mPEG, MW:3400、5000, mPEG-DOPE, 聚乙二醇修饰磷脂. Product Datasheet. 2023-12-29. View Source
• [2] Empireagents. MPEG5000-DOPE, DOPE-PEG5000, 甲氧基PEG5000二油酰磷脂酰乙醇胺. Product Datasheet. 2023-04-21. View Source

Why DOPE-mPEG (MW 5000) Substitution Fails

Substituting DOPE-mPEG (MW 5000) with other PEGylated lipids like DSPE-mPEG or DPPE-mPEG, or even varying the PEG molecular weight, is not a straightforward interchange. The unsaturated dioleoyl (C18:1) chains of DOPE confer a significantly lower phase transition temperature (Tm ≈ -16°C) compared to the saturated distearoyl chains of DSPE (Tm ≈ 74°C) or dipalmitoyl chains of DPPE (Tm ≈ 63°C) [1]. This fundamental difference dictates that DOPE-based liposomes are in a fluid, liquid-crystalline phase at physiological temperature, which is essential for membrane fusion and pH-triggered cargo release, whereas DSPE-based systems are in a rigid, gel phase [1]. Furthermore, the 5000 Da PEG chain length directly impacts the balance between prolonged circulation (via steric hindrance) and the attenuation of pH-sensitivity [2]. Generic substitution without quantitative evidence can therefore lead to a complete loss of the desired pH-responsive behavior or a significant alteration of pharmacokinetic parameters.

Saturated phospholipid-PEG anchors (e.g., DSPE-mPEG) create rigid membrane phases, likely eliminating DOPE-based pH-sensitivity

PEG molecular weight variation (e.g., 2000 vs 5000 Da) shifts circulation half-life and steric barrier strength, altering release kinetics

Same CAS or generic PEG-lipid without identical DOPE anchor and PEG length may not reproduce formulation-specific performance

• [1] Li, J., Wang, X., Wang, T., et al. (2015). A review on phospholipids and their main applications in drug delivery systems. Asian Journal of Pharmaceutical Sciences, 10(2), 81-98. View Source
• [2] Ishida, T., Kirchmeier, M. J., Moase, E. H., Zalipsky, S., & Allen, T. M. (2001). Targeted delivery and triggered release of liposomal doxorubicin enhances cytotoxicity against human B lymphoma cells. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1515(2), 144-158. View Source

DOPE-mPEG (MW 5000) Comparative Evidence

pH-Triggered Release: Cleavable vs. Non-Cleavable PEG

The acid-labile mPEG-vinyl ether-DOG conjugate (a model for cleavable DOPE-mPEG derivatives) demonstrated pH-triggered cargo release, a feature absent in non-cleavable PEG-lipid conjugates. Specifically, a 90:10 DOPE:mPEG-VE-DOG formulation showed a blood circulation half-life (t1/2) of 7 hours, while a more acid-sensitive derivative (90:10 DOPE:ST502) had a reduced t1/2 of 3 hours, highlighting the tunable relationship between pH-sensitivity and circulation time [1]. In a separate direct comparison, liposomes stabilized with a non-cleavable PEG (mPEG-DSPE) completely retained an encapsulated dye at pH 5.5, whereas the cleavable mPEG-S-S-DSPE conjugate enabled dye release under the same acidic conditions [2]. Furthermore, at 15 mol% or higher of mPEG-lipid, liposomes containing the cleavable mPEG-DTP-DSPE were cleared from circulation significantly faster than those with less vulnerable lipopolymers, demonstrating the pharmacokinetic consequence of cleavable linker design [3].

pH-Triggered Release

Head-to-head

t1/2 7 h (ST302) vs 3 h (ST502); complete release vs zero with non-cleavable PEG

Tunable release via cleavable PEG-lipid linkers

In vivo/in vitro models; linker chemistry critical

Evidence Dimension	Blood circulation half-life (t1/2) & pH-triggered release
Target Compound Data	t1/2 = 7 hours (for 90:10 DOPE:ST302, a cleavable PEG-lipid conjugate); Complete dye release at pH 5.5 for cleavable mPEG-S-S-DSPE.
Comparator Or Baseline	t1/2 = 3 hours (for 90:10 DOPE:ST502, a more acid-sensitive cleavable PEG-lipid conjugate); No dye release for non-cleavable mPEG-DSPE at pH 5.5; Slower clearance for non-cleavable or less vulnerable lipopolymers.
Quantified Difference	A 2.3-fold difference in t1/2 between two cleavable PEG-lipid variants, demonstrating tunability. An absolute difference in release behavior: 100% retention vs. complete release for cleavable vs. non-cleavable PEG-lipids.
Conditions	Liposomes composed of 90:10 DOPE:mPEG-VE-DOG in mice (in vivo) [1]; DOPE liposomes stabilized with mPEG-S-S-DSPE or mPEG-DSPE in vitro at pH 5.5 [2]; DOPE/CHEMS (6:4 molar ratio) liposomes in mice [3].

Why This Matters

This evidence demonstrates that DOPE-mPEG (MW 5000) can be engineered with cleavable linkers to achieve pH-triggered release, a property not attainable with standard, non-cleavable PEG-lipids like mPEG-DSPE, which is crucial for endosomal escape and intracellular drug delivery.

• [1] Shin, J., Shum, P., & Thompson, D. H. (2012). Acid-labile mPEG-vinyl ether-1,2-dioleylglycerol lipids with tunable pH sensitivity: synthesis and structural effects on hydrolysis rates, DOPE liposome release performance, and pharmacokinetics. Molecular Pharmaceutics, 9(11), 3266-3276. View Source
• [2] Ishida, T., Kirchmeier, M. J., Moase, E. H., Zalipsky, S., & Allen, T. M. (2001). Targeted delivery and triggered release of liposomal doxorubicin enhances cytotoxicity against human B lymphoma cells. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1515(2), 144-158. View Source
• [3] Zhang, J. X., Zalipsky, S., Mullah, N., Pechar, M., & Allen, T. M. (2004). Pharmaco attributes of dioleoylphosphatidylethanolamine/cholesterylhemisuccinate liposomes containing different types of cleavable lipopolymers. Pharmacological Research, 49(2), 185-198. View Source

Fusogenic Activity: DOPE vs. DSPE PEGylation

The fusion-competent DOPE lipid anchor provides a critical advantage for intracellular delivery. A study directly comparing PEGylated DOPE/CHEMS liposomes found that those incorporating 0.6 mol% of a sterol-PEG₁₁₀₀ conjugate retained the ability to fuse with endosome-mimicking liposomes and release calcein at pH 5.5 [1]. In contrast, the incorporation of DSPE-PEG₂₀₀₀ into the same DOPE/CHEMS formulation significantly reduced pH sensitivity, and as the molar ratio of PEG-lipid increased, the ability to fuse was progressively decreased [1]. This is further supported by findings that the detachment of PEG from DOPE liposomes using a cleavable linker (mPEG-DTP-DSPE) resulted in liposomal fusion, whereas formulation with the same PEG-lipid abolished pH sensitivity in DOPE/cholesterol hemisuccinate liposomes until the PEG chains were cleaved [2].

Fusogenic Activity

Head-to-head

DOPE/CHEMS with sterol-PEG retains fusion; DSPE-PEG progressively abolishes pH sensitivity

DOPE anchor preserves fusion competence

In vitro calcein release at pH 5.5

Evidence Dimension	Membrane fusion and pH-triggered calcein release
Target Compound Data	DOPE/CHEMS liposomes with 0.6 mol% sterol-PEG₁₁₀₀ retained fusion and calcein leakage at pH 5.5.
Comparator Or Baseline	DOPE/CHEMS liposomes with DSPE-PEG₂₀₀₀ showed significantly reduced pH sensitivity and a progressive loss of fusion capability with increasing PEG-lipid content.
Quantified Difference	Qualitative difference: fusion competence retained vs. lost or significantly reduced. Specific release percentages are not provided, but the study explicitly states a 'significantly reduced' pH sensitivity for DSPE-PEG-containing liposomes.
Conditions	In vitro calcein leakage and membrane fusion assays with DOPE/CHEMS liposomes and endosome-mimicking liposomes at pH 5.5 [1]; DOPE/cholesterol hemisuccinate liposomes [2].

Why This Matters

For applications requiring endosomal escape and cytosolic delivery (e.g., gene therapy, siRNA, certain chemotherapeutics), the retained fusogenicity of DOPE-based formulations is a critical performance differentiator. DSPE-PEG, while offering excellent circulation, can be too inhibitory to membrane fusion, limiting its utility in pH-sensitive delivery systems.

• [1] Vanić, Ž., Barnert, S., Süss, R., & Schubert, R. (2012). Fusogenic activity of PEGylated pH-sensitive liposomes. Journal of Liposome Research, 22(2), 148-157. View Source
• [2] Kirpotin, D., Hong, K., Mullah, N., Papahadjopoulos, D., & Zalipsky, S. (1996). Liposomes with detachable polymer coating: destabilization and fusion of dioleoylphosphatidylethanolamine vesicles triggered by cleavage of surface-grafted poly(ethylene glycol). FEBS Letters, 388(2-3), 115-118. View Source

Clearance Rate: PEGylated vs. Non-PEGylated Liposomes

The inclusion of DOPE-mPEG (or related PEG-lipid conjugates) dramatically alters the in vivo clearance profile of DOPE-based liposomes. In the absence of any mPEG-lipid, DOPE/CHEMS liposomes exhibit rapid clearance with very short half-lives [1]. A study demonstrated that as the mol% of mPEG-lipid in DOPE/CHEMS liposomes increased, the rate of clearance in mice decreased proportionally. Zeta-potential measurements correlated this decreased clearance with a reduction in the apparent surface charge of the liposomes, which approached neutrality when the mPEG-lipid content exceeded 15 mol% [1]. While direct t1/2 values for a standard DOPE-mPEG 5000 formulation are not provided in this study, the data unequivocally shows that the addition of PEG-lipids extends circulation time from a baseline of 'rapid clearance' to a 'decreased clearance' state, with the effect being dose-dependent on the PEG-lipid concentration [1].

Clearance Rate

Class-level

Clearance inversely related to mPEG-lipid mol%; surface charge neutralizes >15 mol%

Supports PEGylation for prolonged circulation

Data to verify with specific DOPE-mPEG 5000 formulation

Evidence Dimension	Blood clearance rate
Target Compound Data	Decreased clearance rate for DOPE/CHEMS liposomes containing increasing mol% of mPEG-lipid.
Comparator Or Baseline	Rapid clearance half-lives for DOPE/CHEMS liposomes in the absence of any mPEG-lipid.
Quantified Difference	A clear inverse relationship between mPEG-lipid concentration and clearance rate. Surface charge approaches neutrality at >15 mol% PEG-lipid.
Conditions	In vivo clearance in mice for DOPE/CHEMS liposomes formulated with various mol% of cleavable mPEG-phospholipids [1].

Why This Matters

This evidence establishes the fundamental role of PEGylation in extending the circulation half-life of DOPE-based liposomes. It provides a clear, quantitative link between PEG-lipid content and improved pharmacokinetics, justifying the use of DOPE-mPEG (MW 5000) as a critical excipient for achieving long-circulating formulations.

• [1] Zhang, J. X., Zalipsky, S., Mullah, N., Pechar, M., & Allen, T. M. (2004). Pharmaco attributes of dioleoylphosphatidylethanolamine/cholesterylhemisuccinate liposomes containing different types of cleavable lipopolymers. Pharmacological Research, 49(2), 185-198. View Source

LNP Formulation with DOPE-mPEG

DOPE-mPEG is a key component in precisely defined lipid nanoparticle (LNP) formulations. A patent application (WO2020176984A1) explicitly claims lipid nanoparticle compositions comprising a core and a lipid mixture of MVL5, DOPE, and a PEG-modified lipid [1]. The patent specifies a preferred weight ratio of MVL5 : DOPE : PEG-modified lipid ranging from about 10-25 : 75-90 : 1-5 (wt:wt:wt) [1]. This narrow and specific range underscores that the performance of the LNP system is highly dependent on the exact proportion of DOPE and the PEG-lipid component, which would include DOPE-mPEG (MW 5000) as a suitable candidate. This provides a direct, quantitative formulation guide that differentiates it from generic lipid mixtures where such precise optimization is not defined.

LNP Composition

Context-dependent

MVL5:DOPE:PEG-lipid = 10–25:75–90:1–5 wt% (patent-defined)

Framework for LNP formulation design

Requires optimization; scope from WO2020176984A1

Evidence Dimension	Optimal formulation ratio for LNP performance
Target Compound Data	DOPE used in a defined ratio of 75-90 wt% relative to other components, with PEG-modified lipid at 1-5 wt%.
Comparator Or Baseline	Non-optimized or generic lipid mixtures without a specified ratio for this specific application.
Quantified Difference	A defined, narrow weight ratio range (10-25 : 75-90 : 1-5) for MVL5:DOPE:PEG-lipid, which is claimed to be essential for the LNP's function.
Conditions	Lipid nanoparticle composition for encapsulating nucleic acids or peptides, as defined in patent WO2020176984A1 [1].

Why This Matters

For researchers developing LNPs for gene therapy or vaccines, this patent provides a validated starting point for formulation. Using DOPE-mPEG (MW 5000) as the PEG-modified lipid component within these specific weight ratios increases the likelihood of achieving a functional and reproducible nanoparticle system.

• [1] Children's Hospital of Eastern Ontario Research Institute Inc. & University of Ottawa. (2020). Lipid nanoparticles. WIPO Patent Application WO2020176984A1. View Source

Plasma Stability with PEGylation

PEGylation of DOPE-based liposomes significantly enhances their stability in biological fluids. A study evaluating DOPE:CHEMS liposomes stabilized with novel block copolymers (as PEG-lipid mimics) found that a selected formulation 'significantly outclass[ed] the plain DOPE:CHEMS liposomes' in terms of stability in 25% human plasma [1]. While this study used PEG-based copolymers rather than a standard DOPE-mPEG conjugate, the class-level inference is strong: the steric stabilization provided by PEG chains is essential for preventing rapid destabilization in plasma. The plain, non-PEGylated DOPE:CHEMS liposomes served as a baseline for poor stability, against which the PEGylated variants demonstrated a clear, qualitative improvement [1].

Plasma Stability

Class-level

PEGylated DOPE:CHEMS 'significantly outclass' plain liposomes in 25% human plasma

Supports plasma stability screening

Class-level inference; validate with your system

Evidence Dimension	Stability in human plasma
Target Compound Data	PEG-stabilized DOPE:CHEMS liposomes showed significantly improved stability.
Comparator Or Baseline	Plain (non-PEGylated) DOPE:CHEMS liposomes exhibited poor stability.
Quantified Difference	Qualitative assessment: 'significantly outclass' the plain liposomes. No quantitative leakage percentage is provided.
Conditions	Stability test in the presence of 25% human plasma [1].

Why This Matters

This evidence highlights that the PEG component of DOPE-mPEG is not merely for extending circulation but is also critical for preventing premature cargo leakage and maintaining liposome integrity in the blood, a prerequisite for any effective systemic drug delivery system.

• [1] Momekova, D., Rangelov, S., Yanev, S., Nikolova, E., Konstantinov, S., Romberg, B., ... & Lambov, N. (2007). Long-circulating, pH-sensitive liposomes sterically stabilized by copolymers bearing short blocks of lipid-mimetic units. European Journal of Pharmaceutical Sciences, 32(4-5), 308-317. View Source

MD Insight: Bilayer Stability and pH Sensitivity

Molecular dynamics simulations provide a mechanistic explanation for the differential behavior of DOPE-PEG vs. DSPE-PEG formulations. A simulation study showed that PEG chains in DOPE-PEG systems penetrate the lipid bilayer, increasing the area per lipid and stabilizing the lamellar phase of DOPE [1]. This penetration reduces the inherent pH-sensitivity of DOPE liposomes by preventing the transition to the inverted hexagonal phase (HII), which is necessary for membrane fusion and cargo release [1]. The study specifically modeled DOPE-CHMS liposomes with 0.6 mol% DSPE-PEG2000 and found that PEG stabilizes the bilayer at a pH of 5.5, which would otherwise trigger release [1]. This computational evidence supports the experimental observation that PEGylation, while beneficial for circulation, attenuates pH-sensitivity, and that the degree of attenuation is a function of the PEG-lipid's concentration and anchor type.

MD Simulations

Method context

PEG chains penetrate DOPE bilayer, increasing area per lipid and stabilizing lamellar phase

Rationalizes PEGylation trade-off between stability and pH-sensitivity

Simulation data; experimental confirmation needed

Evidence Dimension	PEG-induced bilayer stabilization and pH-sensitivity reduction
Target Compound Data	PEGylated DOPE-CHMS liposomes are stabilized in the lamellar phase, reducing pH sensitivity.
Comparator Or Baseline	Non-PEGylated DOPE liposomes, which are more prone to pH-triggered phase transition and release.
Quantified Difference	Simulations show PEG penetration increases area per lipid, but no quantitative release data is derived from the model. Experimental data cited shows pH sensitivity is reduced.
Conditions	Molecular dynamics simulations of DOPE-CHMS bilayers with 0.6 mol% DSPE-PEG2000 at pH 5.5 [1].

Why This Matters

This provides a fundamental, biophysical rationale for the trade-off between circulation time and pH-sensitivity. It validates that PEG chain length and anchor chemistry (e.g., DOPE vs. DSPE) are critical design parameters. For scientists procuring DOPE-mPEG (MW 5000), this understanding helps in rationally selecting the PEG molecular weight and molar ratio to balance these competing effects for their specific application.

• [1] Magarkar, A., Rog, T., & Bunker, A. (2021). Mechanistic Insight into How PEGylation Reduces the Efficacy of pH-Sensitive Liposomes from Molecular Dynamics Simulations. Molecular Pharmaceutics, 18(6), 2305-2316. View Source

Optimized Applications for DOPE-mPEG (MW 5000)

pH-Responsive Liposomes with Tunable Release

DOPE-mPEG (MW 5000) is ideally suited for formulating liposomes that require precise, pH-triggered release of their cargo. By incorporating a cleavable linker between the DOPE anchor and the PEG chain, researchers can achieve dePEGylation and subsequent membrane destabilization in mildly acidic environments, such as the endosome (pH 5.5-6.5) [1]. The evidence shows that this approach enables a tunable release profile, with blood circulation half-life and leakage rates being controllable through the design of the cleavable moiety [1]. This is in direct contrast to non-cleavable PEG-lipids like mPEG-DSPE, which completely inhibit pH-sensitive release [2].

Fusogenic Liposomes for Intracellular Delivery

For applications demanding endosomal escape, such as the delivery of siRNA, antisense oligonucleotides, or hydrophilic chemotherapeutics, DOPE-mPEG (MW 5000) is the preferred choice. The unsaturated DOPE anchor retains its fusogenic potential even when PEGylated at low molar ratios (e.g., <1 mol%) [1]. The evidence confirms that DOPE-based formulations can still fuse with endosomal membranes and release their contents at acidic pH, whereas similar formulations using DSPE-PEG exhibit significantly reduced or absent fusion capabilities [1]. This makes DOPE-mPEG a critical component for achieving functional intracellular delivery.

Long-Circulating Liposomes with Functional Balance

DOPE-mPEG (MW 5000) provides a middle ground between complete steric shielding and functional responsiveness. The evidence demonstrates that the addition of PEG-lipids to DOPE-based liposomes directly reduces their rapid clearance in vivo, with the effect being concentration-dependent and surface charge neutralization occurring at >15 mol% PEG-lipid [1]. The 5000 Da PEG chain offers a longer circulation half-life compared to shorter PEGs (e.g., 2000 Da) [2], but with a less pronounced inhibitory effect on membrane fusion than seen with the same chain length on a saturated anchor like DSPE [3]. This makes it an optimal choice for systemic delivery of drugs where both prolonged circulation and eventual tissue penetration or cellular uptake are required.

Lipid Nanoparticles for Nucleic Acid Delivery

DOPE-mPEG (MW 5000) can be integrated into lipid nanoparticle (LNP) formulations for gene delivery, following established and patented compositional guidelines. A validated LNP formulation utilizes a mixture of a cationic lipid, DOPE as a fusogenic helper lipid, and a PEG-modified lipid in a specific weight ratio (e.g., 10-25 : 75-90 : 1-5) [1]. Using DOPE-mPEG (MW 5000) as the PEG-lipid component within this ratio provides a proven framework for creating stable, efficient LNPs for encapsulating mRNA, DNA, or siRNA, leveraging the combined benefits of DOPE's fusogenicity and PEG's stabilizing properties [1].

Application

Selection Property

Validation Focus

pH-Triggered Release Liposome Research

Cleavable PEG-lipid design enabling pH-dependent dePEGylation

Tunable release kinetics in endosomal pH range

Fusogenic Liposome Intracellular Delivery Studies

DOPE anchor with low PEG molar ratio preserving membrane fusion

Endosomal escape and cargo release assessment

Long-Circulating Liposome Formulation

PEG 5000 chain length balancing extended circulation and pH sensitivity

Circulation half-life and biodistribution profiling

Lipid Nanoparticle (LNP) Gene Delivery Systems

Defined lipid composition integrating fusogenic DOPE and PEG-lipid

Encapsulation efficiency and transfection potency in target cells

• [1] Shin, J., Shum, P., & Thompson, D. H. (2012). Acid-labile mPEG-vinyl ether-1,2-dioleylglycerol lipids with tunable pH sensitivity: synthesis and structural effects on hydrolysis rates, DOPE liposome release performance, and pharmacokinetics. Molecular Pharmaceutics, 9(11), 3266-3276. View Source
• [2] Ishida, T., Kirchmeier, M. J., Moase, E. H., Zalipsky, S., & Allen, T. M. (2001). Targeted delivery and triggered release of liposomal doxorubicin enhances cytotoxicity against human B lymphoma cells. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1515(2), 144-158. View Source
• [3] Zhang, J. X., Zalipsky, S., Mullah, N., Pechar, M., & Allen, T. M. (2004). Pharmaco attributes of dioleoylphosphatidylethanolamine/cholesterylhemisuccinate liposomes containing different types of cleavable lipopolymers. Pharmacological Research, 49(2), 185-198. View Source